Cas no 20051-99-4 (4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid)

• Product Name: 4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid
• CAS No: 20051-99-4
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• CID: 908921
• PubChem ID: 259612
• Update Time: 2025-04-19

4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2-aminopropanoylamino)-4-oxobutanoic Acid
• AC1MC30Y
• CTK4G2609
• N2-cyclopropylpyridine-2,3-diamine
• N2-DL-alanyl-L-asparagine
• SBB079407
• SureCN5958267
• NSC186899
• NSC102768
• DB-048108
• 2-(2-azaniumylpropanoylamino)-4-azanyl-4-oxidanylidene-butanoate
• 4-amino-2-(2-aminopropanoylamino)-4-oxo-butanoic acid
• STK019901
• NSC-186899
• CS-0336571
• 31796-57-3
• dl-Alanyl-dl-asparagine
• SCHEMBL11517272
• InChI=1/C7H13N3O4/c1-3(8)6(12)10-4(7(13)14)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)
• alanylasparagine
• NSC89657
• CCUAQNUWXLYFRA-UHFFFAOYSA-
• VS-08617
• NSC-89657
• CCUAQNUWXLYFRA-UHFFFAOYSA-N
• 20051-99-4
• 4-Amino-2-(2-aminopropanamido)-4-oxobutanoic acid
• BBL027906
• NSC-102768
• 2-(2-aminopropanamido)-3-carbamoylpropanoic acid
• CHEBI:230637
• d,l-alanyl-d,l-asparagine
• AKOS002248705
• starbld0014967
• 1999-41-3
• AKOS016316041
• N-(2-Amino-1-hydroxypropylidene)-4-iminohomoserine
• DB-045051
• DTXSID80941962

• Inchi： 1S/C7H13N3O4/c1-3(8)6(12)10-4(7(13)14)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)
• InChI Key： CCUAQNUWXLYFRA-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NC(C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 203.09069
• Monoisotopic Mass: 203.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.51
• LogP: -0.43010